Fluorescent Brightener 191
Description
Fluorescent Brightener 191, also known as Blankophor CL, Blankophor CLE, Blankophor Ch, Phorwite CL, Uvitex SFC, is a chemical compound with the molecular formula C30H20N6Na2O6S2 . It is used as a fluorescent whitening agent that absorbs high energy near-ultraviolet light, and the excited molecule then transitions to a lower energy ground state and emits fluorescence .
Synthesis Analysis
The synthesis of fluorescent brighteners, including Fluorescent Brightener 191, often involves a multi-step approach. For instance, a series of new high light fastness, hot pressing fastness optical brighteners was efficiently synthesized by a three-step approach involving the successive replacement of the three chloro groups of 2,4,6-trichloro-1,3,5-triazine under different conditions of temperature and pH .Molecular Structure Analysis
The molecular structure of Fluorescent Brightener 191 is defined by its molecular formula C30H20N6Na2O6S2 . The structure is complex, allowing for the unique properties of the compound.Chemical Reactions Analysis
Fluorescent Brightener 191, like other optical brighteners, operates through the process of fluorescence. They absorb invisible ultraviolet (UV) radiation at wavelengths below 400 nm and through an electrophysical change, emit light mostly in the blue end of the visible spectrum at about 400–450 nm .Mechanism of Action
The mechanism of action of Fluorescent Brightener 191 involves the absorption of high energy near-ultraviolet light. The excited molecule then transitions to a lower energy ground state and emits fluorescence. Due to the energy loss, the wavelength of the fluorescent radiation becomes longer, and the blue light is about 450nm .
Future Directions
properties
CAS RN |
12270-53-0 |
|---|---|
Product Name |
Fluorescent Brightener 191 |
Molecular Formula |
C30H20N6Na2O6S2 |
Molecular Weight |
670.63 |
Origin of Product |
United States |
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